2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-boronic Acid Pinacol Ester
CAS No.:
Cat. No.: VC20495186
Molecular Formula: C16H22BNO4
Molecular Weight: 303.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H22BNO4 |
|---|---|
| Molecular Weight | 303.2 g/mol |
| IUPAC Name | 2,2-dimethyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one |
| Standard InChI | InChI=1S/C16H22BNO4/c1-14(2)13(19)18-11-9-7-8-10(12(11)20-14)17-21-15(3,4)16(5,6)22-17/h7-9H,1-6H3,(H,18,19) |
| Standard InChI Key | BAXQHELIBSQYEB-UHFFFAOYSA-N |
| Canonical SMILES | B1(OC(C(O1)(C)C)(C)C)C2=C3C(=CC=C2)NC(=O)C(O3)(C)C |
Introduction
Synthesis and Applications
Boronic acid pinacol esters are synthesized by reacting boronic acids with pinacol in the presence of a catalyst. They are crucial intermediates in organic synthesis, particularly in cross-coupling reactions.
Synthesis Steps:
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Preparation of Boronic Acid: The first step involves synthesizing the boronic acid, which can be achieved through various methods depending on the starting material.
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Protection with Pinacol: The boronic acid is then reacted with pinacol to form the pinacol ester.
Applications:
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Cross-Coupling Reactions: Used in Suzuki-Miyaura reactions to form carbon-carbon bonds.
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Pharmaceutical Synthesis: Often used as intermediates in the synthesis of complex pharmaceutical compounds.
Research Findings on Related Compounds
While specific research findings on 2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzo[b] oxazine-8-boronic Acid Pinacol Ester are not available, related compounds like 2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzo[b] oxazine-6-boronic Acid have been studied. This compound has a molecular formula of C10H12BNO4 and a molecular weight of 221.02 g/mol .
| Compound | Molecular Formula | Molecular Weight | CAS Number |
|---|---|---|---|
| 2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzo[b] oxazine-6-boronic Acid | C10H12BNO4 | 221.02 g/mol | 1650548-32-5 |
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